Cas no 907945-82-8 (Ethyl 6-bromo-8-methylimidazo1,2-apyridine-2-carboxylate)

Ethyl 6-bromo-8-methylimidazo1,2-apyridine-2-carboxylate structure
907945-82-8 structure
Product Name:Ethyl 6-bromo-8-methylimidazo1,2-apyridine-2-carboxylate
CAS No:907945-82-8
MF:C11H11BrN2O2
MW:283.121241807938
MDL:MFCD19105297
CID:3031822
PubChem ID:68667107
Update Time:2025-04-21

Ethyl 6-bromo-8-methylimidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-8-methyl-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
    • EN300-134425
    • ethyl 6-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylate
    • BS-33108
    • 907945-82-8
    • SCHEMBL3499310
    • D75003
    • AKOS017548864
    • CS-0090967
    • ethyl6-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylate
    • imidazo[1,2-a]pyridine-2-carboxylic acid,6-bromo-8-methyl-,ethyl ester
    • Ethyl 6-bromo-8-methylimidazo1,2-apyridine-2-carboxylate
    • MDL: MFCD19105297
    • Inchi: 1S/C11H11BrN2O2/c1-3-16-11(15)9-6-14-5-8(12)4-7(2)10(14)13-9/h4-6H,3H2,1-2H3
    • InChI Key: ULSKXXDRTOINIA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)C2=NC(C(=O)OCC)=CN2C=1

Computed Properties

  • Exact Mass: 282.00039g/mol
  • Monoisotopic Mass: 282.00039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 43.6Ų

Ethyl 6-bromo-8-methylimidazo1,2-apyridine-2-carboxylate Pricemore >>

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